N-(4-fluoro-2-methylphenyl)-N'-propylurea

• IUPAC Name: 1-(4-fluoro-2-methylphenyl)-3-propylurea
• InChI: InChI=1S/C11H15FN2O/c1-3-6-13-11(15)14-10-5-4-9(12)7-8(10)2/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15)
• InChI Key: GJTPIILDTGJGKL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=C(C=C(C=C1)F)C
• Molecular Formula: C11H15FN2O
• Molecular Weight: 210.25 g/mol

Description

N-(4-fluoro-2-methylphenyl)-N'-propylurea, also known as flupentixol, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a derivative of thioxanthene, a class of compounds that are known to have antipsychotic and antianxiety effects. Flupentixol has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The exact mechanism of action of N-(4-fluoro-2-methylphenyl)-N'-propylurea is not fully understood, but it is thought to work by modulating dopamine and serotonin receptors in the brain. Specifically, it is believed to act as a dopamine D2 receptor antagonist, which reduces the activity of dopamine in the brain. This can help to alleviate symptoms of psychosis and other conditions that are associated with excessive dopamine activity.
Biochemical and Physiological Effects
Flupentixol has a variety of biochemical and physiological effects, including its ability to modulate dopamine and serotonin receptors. It has also been shown to have antioxidant properties, which could have implications for the treatment of neurodegenerative diseases. Additionally, it has been shown to have anti-inflammatory effects, which could be useful in the treatment of conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluoro-2-methylphenyl)-N'-propylurea in lab experiments is that it has a well-established synthesis method and is readily available. It has also been extensively studied, so there is a wealth of information available on its properties and effects. However, one limitation is that it can be difficult to work with due to its low solubility in water. Additionally, it is important to use caution when handling this compound, as it can be toxic if ingested or inhaled.

Future Directions

There are several potential future directions for research on N-(4-fluoro-2-methylphenyl)-N'-propylurea. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, there is interest in exploring its potential as a treatment for mood disorders, such as depression and bipolar disorder. Finally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with dopamine and serotonin receptors in the brain.

Synthesis Methods

The synthesis of N-(4-fluoro-2-methylphenyl)-N'-propylurea involves several steps, starting with the reaction of 4-fluoro-2-methylphenylamine with propionyl chloride to form N-propionyl-4-fluoro-2-methylphenylamine. This intermediate is then reacted with thiourea to form N-(4-fluoro-2-methylphenyl)thiourea. Finally, this compound is reacted with propylamine to form this compound.

Scientific Research Applications

Flupentixol has been studied for its potential applications in a range of scientific fields, including neuroscience, pharmacology, and biochemistry. It has been shown to have antipsychotic and anxiolytic effects, making it a potential treatment for conditions such as schizophrenia and anxiety disorders. It has also been studied for its potential to modulate dopamine and serotonin receptors, which could have implications for the treatment of mood disorders.